10.1039/C2SC00673A | Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Chemical Science Pub Date: 2011-12-02 DOI: 10.1039/C2SC00673A

Abstract

“Hybrid” nanoparticles (NPs) comprising physically fused Fe₂O₃ and Pd domains can act as efficient photocatalysts, driving photoreduction of metal salts to metal nanoparticles. The overall photocatalytic redox cycle of the composite entails reduction on the Pd domain and oxidation on the Fe₂O₃ part. The photocatalytic activity of Fe₂O₃–Pd hybrids is three times higher than that of statistical mixtures of Fe₂O₃ NPs and Pd NPs.

Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

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Journal Name：Chemical Science

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